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Compound of Interest

Compound Name:
4-Bromo-2-chloro-1-

propoxybenzene

Cat. No.: B1290242 Get Quote

This document provides a concise technical overview of the molecular weight of 4-Bromo-2-
chloro-1-propoxybenzene, a substituted aromatic ether. The following data has been

determined through structural analysis and calculation, providing key information for

researchers and professionals in drug development and chemical synthesis.

Molecular Weight and Formula
The molecular weight of 4-Bromo-2-chloro-1-propoxybenzene has been calculated based on

its deduced molecular formula, derived from its IUPAC name.

Parameter Value

Molecular Formula C₉H₁₁BrClO

Molecular Weight 250.54 g/mol

Atomic Composition and Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of its constituent atoms. The table below

details the atomic composition and the contribution of each element to the overall molecular

weight.
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Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 9 12.011 108.099

Hydrogen H 11 1.008 11.088

Bromine Br 1 79.904 79.904

Chlorine Cl 1 35.453 35.453

Oxygen O 1 15.999 15.999

Total 250.542

Chemical Structure and Logical Derivation
The chemical structure of 4-Bromo-2-chloro-1-propoxybenzene is derived from its systematic

name. The logical relationship between the name and the structure is outlined in the diagram

below.

Substituents Core Structure

Final Compound

Bromo (Br)

4-Bromo-2-chloro-1-propoxybenzene (C9H11BrClO)

Chloro (Cl) Propoxy (O-CH2-CH2-CH3) Benzene Ring (C6H6)

Substitution at positions 1, 2, 4

Click to download full resolution via product page

Figure 1. Derivation of 4-Bromo-2-chloro-1-propoxybenzene from its core components.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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